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Compound of Interest

5-Bromo-2-chloro-N,N-
Compound Name:

dimethylisonicotinamide
CAS No.: 1863453-75-1

Cat. No.: B6305820

Get Quote

Executive Summary & Scaffold Analysis

5-Bromo-2-chloro-N,N-dimethylisonicotinamide (CAS: 1863453-75-1) represents a tri-
functionalized pyridine scaffold optimized for Fragment-Based Drug Discovery (FBDD). Unlike
simple pyridine intermediates, this molecule offers three distinct vectors for chemical
diversification, allowing researchers to fine-tune potency and solubility simultaneously.

The "Three-Vector" Diversification Strategy

o Vector A (C2-Position): The 2-Chloro group is highly reactive toward nucleophilic aromatic

substitution (

). Displacing this with amines creates a "hinge-binding" motif essential for kinase inhibition.

e Vector B (C5-Position): The 5-Bromo group serves as a handle for palladium-catalyzed
cross-couplings (Suzuki-Miyaura), enabling the addition of hydrophobic tails to occupy deep
protein pockets.
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¢ Vector C (Amide): The N,N-dimethyl amide modulates solubility and metabolic stability
(preventing rapid hydrolysis compared to simple esters).
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Figure 1: Functional diversification map of the isonicotinamide scaffold.

Comparative Bioactivity Performance

The bioactivity of this scaffold is realized upon derivatization. Below is a comparison of key
analog classes derived from the 5-Bromo-2-chloro core against industry standards.

A. Agrochemical Potency (Fungicidal Activity)

Analogs modified at the C5 position with thiophene moieties (via Suzuki coupling) have shown
superior efficacy against Phytophthora capsici (Cucumber Downy Mildew) compared to
commercial standards.

Table 1: Fungicidal Efficacy of Isonicotinamide Analogs vs. Commercial Standards
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Structure Target Relative
Compound L ECso (mgl/L)
Description Pathogen Potency

5-(Thiophen-2-

o _ o High (Best in
Analog 4f yl)-nicotinamide P. capsici 1.96
o Class)
derivative
Commercial
) o Moderate (3.8x
Flumorph Morpholine P. capsici 7.55
o lower)
Fungicide
) ] Commercial o Low (10.9x
Diflumetorim o ] P. capsici 21.44
Pyrimidinamine lower)
5-Bromo-2- )
o Inactive
Parent Scaffold chloro-N,N- P. capsici >100
] (Precursor)
dimethyl...

Data Source: Synthesis and bioassay results from recent agricultural studies [1].

B. Kinase Inhibition (GSK-3f3 & BACE-1)

In the context of Alzheimer's disease, the 2-chloro group is displaced by diamines to form 2-
amino-isonicotinamides. These analogs exhibit nanomolar potency against GSK-3(3.

Table 2: Kinase Inhibitor Profile (SAR Trends)

Structural Effect on GSK-33 o )
o Selectivity Profile Notes
Modification Potency
2-Cl - 2-Amino ) Critical H-bond donor
Increase (+++) High ) ]
(Cyclopropyl) for hinge region.
Occupies hydrophobic
5-Br - 5-Aryl Increase (++) Moderate
back-pocket.
Amide protons often
N,N-dimethyl — N-H Decrease (-) Low required for solvent

interaction.
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Key Insight: The N,N-dimethyl group in the title compound is often a "pro-moiety" or solubilizing
tail. For maximum kinase potency, the amide is often dealkylated or cyclized, but the 5-Br/2-Cl
substitution pattern is the defining feature that enables rapid library generation [2, 3].

Experimental Protocols

To validate the bioactivity of this scaffold, the following protocols are recommended. These
focus on the transformation of the precursor into bioactive analogs and their subsequent
testing.

Protocol A: Synthesis of Bioactive Thiophene Analogs
(Suzuki Coupling)

Objective: Functionalize the C5-position to generate fungicidal candidates.

« Reagents: 5-Bromo-2-chloro-N,N-dimethylisonicotinamide (1.0 eq), Thiophene-2-boronic
acid (1.2 eq),

(0.05 eq),
(2.0 eq).

e Solvent: 1,4-Dioxane/Water (4:1 ratio).

e Procedure:

[e]

Degas the solvent mixture with

for 15 minutes.

o

Add reactants and catalyst to a sealed tube.

Heat to 90°C for 12 hours.

[¢]

o

Monitor by TLC (Hexane/EtOAc 3:1).

[e]

Workup: Extract with EtOAc, wash with brine, dry over
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o Purification: Silica gel column chromatography.

o Validation:

NMR should show the disappearance of the C5-H signal (if unbrominated) or shift in
aromatic protons, and appearance of thiophene signals [1].

Protocol B: Mycelial Growth Rate Assay (Fungicidal
Activity)

Objective: Quantify the ECso of the synthesized analog against Phytophthora capsici.

Preparation: Dissolve test compounds in DMSO to create a stock solution.

¢ Media: Mix stock solution with molten Potato Dextrose Agar (PDA) to achieve final
concentrations (e.g., 6.25, 12.5, 25, 50, 100 mg/L).

¢ Inoculation: Place a 5mm mycelial plug of P. capsici in the center of the petri dish.
 Incubation: Incubate at 25°C in the dark for 96 hours.

o Measurement: Measure the colony diameter (cross-method) compared to the DMSO control.
» Calculation:

(Where C = Control diameter, T = Treated diameter). Calculate ECso using log-probit analysis

[1].

Mechanism of Action & Pathway Visualization

The bioactivity of these analogs relies on specific molecular interactions. The diagram below
illustrates the dual-pathway potential (Kinase vs. Fungal Target) based on the substitution
pattern.
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Figure 2: Mechanism of Action pathways for isonicotinamide derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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